Cas no 263351-43-5 (Tert-Butyl 3-iodobenzylcarbamate)

Technical Introduction: Tert-Butyl 3-Iodobenzylcarbamate Tert-Butyl 3-iodobenzylcarbamate is a versatile intermediate in organic synthesis, particularly valued for its iodobenzyl moiety and carbamate-protecting group. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it useful in peptide and medicinal chemistry. The iodine substituent offers a reactive site for cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating further functionalization. This compound is well-suited for constructing complex molecules, including pharmaceuticals and agrochemicals, due to its compatibility with diverse reaction conditions. Its crystalline nature ensures ease of handling and purification, enhancing its utility in synthetic workflows.

Tert-Butyl 3-iodobenzylcarbamate structure

263351-43-5 structure

Product Name:Tert-Butyl 3-iodobenzylcarbamate

CAS No:263351-43-5

MF:C₁₂H₁₆INO₂

MW:333.165415763855

MDL:MFCD09032539

CID:892009

PubChem ID:11645663

Update Time:2025-06-06

Tert-Butyl 3-iodobenzylcarbamate Chemical and Physical Properties

Names and Identifiers

- (3-IODO-BENZYL)-CARBAMIC ACID TERT-BUTYL ESTER
- tert-butyl 3-iodobenzylcarbamate
- tert-butyl N-[(3-iodophenyl)methyl]carbamate
- (3-iodobenzyl)-carbamic acid tert-butyl ester
- Carbamic acid,[(3-iodophenyl)methyl]-,1,1-dimethylethyl ester
- N-tert-butoxycarbonyl-3-iodobenzylamine
- tert-Butyl (3-iodobenzyl)carbamate
- AK157134
- tert-butyl-3-iodobenzylcarbamate
- tert-butyl(3-iodobenzyl)carbamate
- JWXVKTCSHBWQRQ-UHFFFAOYSA-N
- 8648AH
- NE63574
- FCH1618095
- AX8291269
- N-(3-Iodobenzyl)carbamic acid tert-butyl
- EN300-6193638
- tert-Butyl3-iodobenzylcarbamate
- DA-42991
- MFCD09032539
- SCHEMBL2184472
- DS-9013
- Carbamic acid, N-[(3-iodophenyl)methyl]-, 1,1-dimethylethyl ester
- 263351-43-5
- (3-Iodo-benzyl)-carbamic acid tert-butyl ester, AldrichCPR
- CS-0341298
- DTXSID00469976
- C74363
- AKOS015964716
- SB36280
- Tert-Butyl 3-iodobenzylcarbamate
- MDL： MFCD09032539
- Inchi： 1S/C12H16INO2/c1-12(2,3)16-11(15)14-8-9-5-4-6-10(13)7-9/h4-7H,8H2,1-3H3,(H,14,15)
- InChI Key： JWXVKTCSHBWQRQ-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)CNC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 333.02300
Monoisotopic Mass: 333.02258g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3
XLogP3: 3.1

Experimental Properties

PSA: 38.33000
LogP: 3.70680

Tert-Butyl 3-iodobenzylcarbamate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Tert-Butyl 3-iodobenzylcarbamate Pricemore >>

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